Cas no 142415-96-1 (1H-Benzimidazole,7-(2-pyridinyl)-)

• Product Name: 1H-Benzimidazole,7-(2-pyridinyl)-
• CAS No: 142415-96-1
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 101100
• PubChem ID: 45078097
• Update Time: 2025-04-18

1H-Benzimidazole,7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,7-(2-pyridinyl)-
• 1H-Benzimidazole,4-(2-pyridinyl)-(9CI)
• 4-pyridin-2-yl-1H-benzimidazole
• AKOS006327934
• 4-(pyridin-2-yl)-1H-benzo[d]imidazole
• 142415-96-1
• SCHEMBL9339990
• SCHEMBL4978029

• Inchi： 1S/C12H9N3/c1-2-7-13-10(5-1)9-4-3-6-11-12(9)15-8-14-11/h1-8H,(H,14,15)
• InChI Key： XLWZXTAZOLYFLX-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=CC=C2C1C=CC=CN=1

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 41.57000
• LogP: 2.62490